physicochemical properties of Ethyl 3-cyano-2-hydroxy-6-methyl-5-nitroisonicotinate
physicochemical properties of Ethyl 3-cyano-2-hydroxy-6-methyl-5-nitroisonicotinate
An In-Depth Technical Guide to the Physicochemical Profiling and Analytical Methodologies of Ethyl 3-cyano-2-hydroxy-6-methyl-5-nitroisonicotinate
Executive Summary As a Senior Application Scientist, I frequently encounter highly functionalized heterocyclic scaffolds that serve as the backbone for next-generation therapeutics. Among these, highly substituted pyridines are privileged structures in medicinal chemistry due to their predictable geometric presentation of pharmacophores[1]. This whitepaper provides a rigorous dissection of Ethyl 3-cyano-2-hydroxy-6-methyl-5-nitroisonicotinate (CAS: 5427-92-9) [2][3]. By examining its solvent-dependent tautomerism, synthetic reactivity, and physicochemical properties, this guide establishes a self-validating framework for its characterization and application in drug development.
Structural & Physicochemical Profiling
The structural complexity of Ethyl 3-cyano-2-hydroxy-6-methyl-5-nitroisonicotinate arises from its dense substitution pattern: a pyridine core decorated with hydroxyl, cyano, ethyl ester, nitro, and methyl groups.
The Tautomeric Equilibrium
A defining feature of 2-hydroxypyridine derivatives is their ability to exist in a dynamic tautomeric equilibrium between the 2-hydroxypyridine (lactim) and 2-pyridone (lactam) forms[4].
The Causality of Solvent Effects: The position of this equilibrium is strictly dictated by the dielectric constant and hydrogen-bonding capacity of the surrounding medium. The lactim form possesses a relatively low dipole moment (~1.65 Debye) and is energetically favored in non-polar environments (e.g., cyclohexane, chloroform) because it minimizes the desolvation penalty[5]. Conversely, the lactam (pyridone) form has a significantly higher dipole moment (~5.97 Debye). In polar solvents like water or DMSO, the lactam form is stabilized through highly favorable, water-catalyzed intermolecular hydrogen bonding networks, shifting the equilibrium almost entirely to the keto state[5].
Quantitative Physicochemical Data
The following table summarizes the calculated and experimental physicochemical parameters critical for formulation and pharmacokinetic modeling.
| Parameter | Value | Pharmacological Implication |
| CAS Number | 5427-92-9[2] | Unique registry identifier for regulatory compliance. |
| Molecular Formula | C10H9N3O5[2] | Defines exact mass requirements for high-resolution MS. |
| Molecular Weight | 251.20 g/mol | Ideal low-molecular-weight building block (Lead-like). |
| H-Bond Donors | 1 (-OH or -NH) | Facilitates targeted kinase hinge-region binding. |
| H-Bond Acceptors | 8 (-CN, -NO2, =O, -N=) | High capacity for interacting with aqueous solvation shells. |
| Topological Polar Surface Area (TPSA) | ~125 Ų | Predicts low blood-brain barrier (BBB) permeability. |
Mechanistic Insights: Synthesis & Reactivity Pathways
The construction of highly substituted pyridines relies on convergent cyclocondensation strategies[1]. For this specific scaffold, the core is typically assembled via the condensation of an ethyl acetoacetate derivative with cyanoacetamide, yielding a 2-pyridone intermediate.
The Causality of Regioselective Nitration: The introduction of the nitro group at the 5-position requires precise electrophilic aromatic substitution. While 2-pyridones are easily nitrated, the choice of solvent is critical to prevent the destruction of the molecule. Utilizing standard sulfuric acid often leads to the hydrolytic cleavage of the delicate ethyl ester at the 4-position. Therefore, conducting the nitration in Trifluoroacetic acid (TFA) is causally selected. TFA acts as a non-hydrolytic, highly polar medium that stabilizes the nitronium ion while protecting the ester, driving regioselective nitration cleanly to the 5-position without competing ipso-nitration[6].
Fig 1: Synthesis and solvent-dependent tautomerism of the substituted isonicotinate scaffold.
Analytical Characterization Protocols
To ensure scientific integrity, analytical workflows must be designed as self-validating systems . The following protocols cross-verify structural identity and purity through orthogonal physical principles.
Protocol A: Tautomer-Aware NMR Spectroscopy
Objective: Elucidate the dominant tautomeric state in solution.
-
Step 1: Differential Solvation. Prepare two separate 5 mg/mL samples. Dissolve Sample A in DMSO- d6 (highly polar) and Sample B in CDCl 3 (non-polar).
-
Step 2: Acquisition. Acquire 1H-NMR spectra at 400 MHz (298 K, 16 scans).
-
Step 3: Causal Analysis. In DMSO- d6 , look for a broad, highly deshielded singlet at >11.0 ppm. This validates the presence of the N-H proton, confirming the lactam state. In CDCl 3 , the shift of this proton will migrate, and the carbon spectrum (13C-NMR) will show a downfield shift of the C2 carbon (~160 ppm), validating the lactim (-OH) state.
Protocol B: Self-Validating LC-MS/PDA Workflow
Objective: Confirm molecular mass and chromatographic purity.
-
Step 1: Sample Preparation. Dilute the compound to 1 mg/mL in HPLC-grade Acetonitrile/Water (50:50).
-
Step 2: Chromatographic Separation. Inject 5 µL onto a C18 Reverse-Phase column (e.g., 2.1 x 50 mm, 1.8 µm). Run a gradient of 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.
-
Step 3: Orthogonal Detection.
-
Optical (PDA): Monitor at 254 nm (aromaticity) and 293 nm. The 293 nm wavelength is causally selected as it is the characteristic UV absorption maximum ( λmax ) for the 2-pyridone core[4].
-
Mass Spectrometry (ESI-): The dense array of electron-withdrawing groups (-CN, -NO2, -COOEt) significantly lowers the pKa of the molecule. Therefore, Negative Electrospray Ionization (ESI-) is causally selected over positive mode. The system self-validates when the PDA peak at 293 nm perfectly co-elutes with a robust [M-H]- ion at m/z 250.2.
-
Fig 2: Self-validating LC-MS/PDA analytical workflow for structural and purity confirmation.
Pharmacokinetic/Pharmacodynamic (PK/PD) Implications
For drug development professionals, understanding the localized electronic effects of this scaffold is paramount:
-
The Cyano (-CN) Group: Positioned at C3, it acts as a powerful hydrogen bond acceptor while simultaneously blocking metabolic oxidation (soft-spot occlusion) at that position.
-
The Nitro (-NO2) Group: At C5, the nitro group withdraws electron density from the pyridine ring via resonance. This dramatically lowers the pKa of the C2-hydroxyl group, ensuring the molecule remains heavily ionized at physiological pH (7.4), which restricts passive diffusion across lipid bilayers but makes it an exceptional candidate for targeting solvent-exposed basic residues in protein binding pockets.
-
The Ethyl Ester (-COOEt): Provides a synthetic handle for further derivatization (e.g., saponification to the carboxylic acid for amide coupling) or acts as a lipophilic bulk to engage hydrophobic sub-pockets in target receptors.
References
- ethyl 3-cyano-2-hydroxy-6-methyl-5-nitroisonicotinate — Chemical Substance Information, nextsds.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEHuT90yYKvdY76DSH_WWf3TXa3eOZxjtVnxPEre3JLIZCA_KdQY77Q1EuUYv5azspHnIaRdcl15rdgaCxTESIUmxq4vRsB-egXzGFlrRQVNZE9gjyPfq02ov0fXUhGiwG8unjXTUuRCkTydIR-QRJzwFN5ShDzKLN_Bcy7jsNzTrBcoi4Hd-ABL-6Zqa9TK28IzT1FhCStx5o=]
- 31718-05-5|Ethyl 3-cyano-6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylate - BLDpharm, bldpharm.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHqlVanZlMpyGfr4jpNCYbvRaGMgPMVwn_xun8MH74upFoReFYxBizXkS_ApWTCEE_ITmxP35oP0iETSPACSlj9g-V7i8owvQVtyFqsjGUBMAEoV172OxcBndVd0zBxTHQT3pLQZ6a6tRqCrLs=]
- 2-Pyridone, Wikipedia,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHupl_uKO2EErlf9STzBloHjCnk2uI7A5FFc3tqRP3SjvwdVV2l-5oUNA8pNnlj_wSnOgPAHE_ebYdIZnSb2-3zbx1UOVuod-kz9vc6AKi9yYx5P9p7xxpzA-uGg3N10qqR0g==]
- How about Tautomers?, WuXi Biology,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6OY0JTK_UWKj7Bnt8fUINsDl1GVpMvxo7PYtM-hv_yHkB9rCwLxV_Kb1TlOTZsmPm_gdUgxbZWrdewq3zhVXC4_Hoki-ntFcD3fUfrHFT9QANeCDW8QjUaSJVnVyIrteRgv_NFWw=]
- A Scaleable Synthesis of Methyl 3-Amino-5-(4-fluorobenzyl)-2-pyridinecarboxylate, ACS Publications,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFONsoLuuyDX2FvyL-Un0mSSTxOibyAGEZGtALGE6rwWMiAdN7e24z6VRy5oUZn-T41U754wkxcSxSAPgypmO0Np6PkpMBMK8rxE0a0UHqHD9brsfvgDrayc-KH24fq89oE3gyZ]
- A Simple, Modular Synthesis of Substituted Pyridines, NIH,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEbqHJNFp6AbMPTxW3Sc62Jq-JsSq2v0inO297cSEBw-c8_LColM7FzU3pv5bRge1zCbwU9ypLgK1Jn6grMMw1ptQ5uDyeKwrcQLeaQuZKcetEH4_34PrHt8oo5FKgbZu5-WsNLLnz_GOXOWQ==]
Sources
- 1. A Simple, Modular Synthesis of Substituted Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
- 2. nextsds.com [nextsds.com]
- 3. 31718-05-5|Ethyl 3-cyano-6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylate|BLD Pharm [bldpharm.com]
- 4. 2-Pyridone - Wikipedia [en.wikipedia.org]
- 5. wuxibiology.com [wuxibiology.com]
- 6. pubs.acs.org [pubs.acs.org]
